2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride
Catalog No.
S6509603
CAS No.
2758000-86-9
M.F
C8H8ClF4N
M. Wt
229.6
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2758000-86-9
Product Name
2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride
Molecular Formula
C8H8ClF4N
Molecular Weight
229.6
- Precursor for Heterocycles: The presence of the fluorine atom at the ortho position (relative to the nitrogen) activates the aromatic ring for nucleophilic aromatic substitution reactions. This property allows 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride to serve as a precursor for the synthesis of various heterocycles, including quinoxalines, quinolines, benzoimidazotriazines, phenazines, and phenoxazines [1]. These heterocycles are important scaffolds found in many biologically active molecules.
Source
[1] Biosynth - N-Methyl 4-fluoro-2-(trifluoromethyl)aniline, HCl [FM91848] ()
II. Potential Analgesic Development
The structural similarity of 2-fluoro-N-methyl-4-(trifluoromethyl)aniline hydrochloride to known analgesic compounds, such as ocfentanil, suggests its potential use as a building block for novel analgesic derivatives. Ocfentanil is a powerful synthetic opioid with potent analgesic effects. By incorporating the 2-fluoro-N-methyl-4-(trifluoromethyl)aniline moiety into the ocfentanil structure, researchers might be able to develop new analgesics with improved properties [2].
Source
[2] Ossila - 2-Fluoro-4-(trifluoromethyl)aniline [CAS Number 69409-98-9] ()
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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